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Compound of Interest

Compound Name: Benzamide-d5

Cat. No.: B13443710

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for Benzamide-d5. Benzamide-d5 is the
deuterated form of Benzamide, a compound of interest in various research fields, including as
a specific inhibitor of poly(ADP-ribose)polymerase[1]. The incorporation of deuterium atoms
makes it a valuable tool in metabolic studies, pharmacokinetic research, and as an internal
standard for quantitative analysis by mass spectrometry.

Product Identification and Chemical Properties

A Certificate of Analysis for Benzamide-d5 will begin with fundamental identification and
chemical property data. This information is crucial for ensuring the correct material is being
used and for designing experiments.
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Identifier Value Source

Compound Name Benzamide-d5 N/A
Benzamide-2,3,4,5,6-d5,

Synonyms ) [2]
Phenyl-d5-carboxamide

CAS Number 1235489-47-0 [1]I3]

Molecular Formula C7H2DsNO [11[3]

Molecular Weight 126.17 g/mol [1][3]

Physical & Chemical

] Value Source
Properties
Appearance White to off-white solid [4]
) ) 127-130 °C (for non-

Melting Point [4]
deuterated)

Boiling Point 288 °C (for non-deuterated) [4]
Slightly soluble in water;

Solubility soluble in many organic [4]
solvents

Storage Temperature -20°C [1]

Analytical Specifications and Data

This section details the quality control specifications and the results of analytical testing

performed on a specific batch of Benzamide-d5.
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Analytical Test Specification Typical Result
Chemical Purity (by HPLC/GC)  =98% Conforms
Isotopic Purity (Atom % D) =298 Atom % D Conforms[2]
Identity (by *H NMR, MS) Conforms to structure Conforms

. Meets USP <467> or ICH Q3C
Residual Solvents fimit Conforms
imits

Experimental Protocols

Detailed methodologies are essential for researchers to understand how the analytical data
was generated and to potentially replicate or adapt the methods for their own applications.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

The chemical purity of Benzamide-d5 is typically determined by HPLC.

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pym).

* Mobile Phase: A gradient of acetonitrile and water.

o Flow Rate: 1.0 mL/min.

o Detection: UV at 254 nm.

« Injection Volume: 10 pL.

o Quantification: The purity is calculated by the area percent method, where the area of the
main peak is divided by the total area of all peaks.

The following diagram illustrates the general workflow for HPLC analysis.
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Sample Preparation HPLC Analysis Data Analysis

Benzamide-d5 Sample —# Dissolve in Mobile Phase — Filter through 0.45um syringe filter — ¢ s HPLC System —# C18 Column —# UV Detector —Ce2ete 5 —» Peak — Purity Calculation
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General workflow for HPLC purity analysis.

Identity and Isotopic Enrichment by Mass Spectrometry
(MS)

Mass spectrometry is used to confirm the molecular weight and determine the isotopic
enrichment of Benzamide-d5.

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) or
liquid chromatograph (LC-MS).

« lonization Mode: Electrospray lonization (ESI) in positive mode is common for LC-MSJ[5].
Electron lonization (EI) is typical for GC-MS.

e Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

o Data Analysis: The mass spectrum will show a molecular ion peak corresponding to the
mass of Benzamide-d5. The distribution of isotopic peaks is analyzed to calculate the
deuterium enrichment. The fragmentation pattern can also be used for structural
confirmation[6].

The logical relationship for identity confirmation by MS is shown below.
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Logical flow for identity confirmation by Mass Spectrometry.
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Structural Confirmation by Nuclear Magnetic Resonance
(*H NMR) Spectroscopy

1H NMR spectroscopy is a powerful tool for confirming the structure of Benzamide-d5. Due to
the deuteration of the phenyl ring, the aromatic region of the spectrum will be significantly
simplified compared to non-deuterated Benzamide.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated solvent such as DMSO-ds or CDCls.
o Reference: Tetramethylsilane (TMS) at O ppm.

o Expected Spectrum: For Benzamide-d5, the signals corresponding to the phenyl protons will
be absent or greatly diminished. The primary signals will be from the amide (-NHz) protons,
which typically appear as a broad singlet. The position of this peak can be solvent-
dependent.

Biological Activity and Signaling Pathway

Benzamide is known to be an inhibitor of poly(ADP-ribose) polymerase (PARP)[1]. PARP
enzymes are involved in DNA repair and cell death pathways. Inhibition of PARP can prevent
neurotoxicity induced by certain agents.

The simplified signaling pathway illustrating the role of Benzamide is depicted below.
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Inhibitory action of Benzamide on the PARP-mediated cell death pathway.

This technical guide serves as a comprehensive resource for understanding the critical
information presented in a Certificate of Analysis for Benzamide-d5. The data and
methodologies outlined are fundamental for ensuring the quality and suitability of this material
for research and development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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